Cas no 1259389-38-2 (Calcium;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate)
Calcium;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate Chemical and Physical Properties
Names and Identifiers
-
- AMG 837 (calciuM hydrate)
- AMG837 calcium hydrate
- AMG-837 calcium hydrate
- Calcium;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate
- AMG 837 calcium hydrate
- AMG837 calcium hydrate pound>>AMG 837 calcium hydrate pound>>AMG837; AMG-837; AMG 837
- AC-35702
- BCP28243
- 1259389-38-2
- DA-50388
-
- MDL: MFCD28167803
- Inchi: 1S/2C26H21F3O3.Ca.H2O/c2*1-2-4-21(16-25(30)31)20-9-13-24(14-10-20)32-17-18-5-3-6-22(15-18)19-7-11-23(12-8-19)26(27,28)29;;/h2*3,5-15,21H,16-17H2,1H3,(H,30,31);;1H2/q;;+2;/p-2/t2*21-;;/m00../s1
- InChI Key: QDINKBCSIAWNMP-XYDYARRRSA-L
- SMILES: [Ca+2].FC(C1C=CC(=CC=1)C1=CC=CC(=C1)COC1C=CC(=CC=1)[C@@H](C#CC)CC(=O)[O-])(F)F.FC(C1C=CC(=CC=1)C1=CC=CC(=C1)COC1C=CC(=CC=1)[C@@H](C#CC)CC(=O)[O-])(F)F.O
Computed Properties
- Exact Mass: 932.2460635g/mol
- Monoisotopic Mass: 932.2460635g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 66
- Rotatable Bond Count: 12
- Complexity: 655
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.7
Calcium;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Calcium;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC9457-100 mg |
AMG 837 (calcium hydrate) |
1259389-38-2 | >98% | 100mg |
$650.0 | 2022-03-01 | |
| DC Chemicals | DC9457-250 mg |
AMG 837 (calcium hydrate) |
1259389-38-2 | >98% | 250mg |
$1300.0 | 2022-03-01 | |
| DC Chemicals | DC9457-1 g |
AMG 837 (calcium hydrate) |
1259389-38-2 | >98% | 1g |
$2600.0 | 2022-03-01 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A66830-10mg |
AMG 837 (calciuM hydrate) |
1259389-38-2 | 98% | 10mg |
¥2922.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A66830-5mg |
AMG 837 (calciuM hydrate) |
1259389-38-2 | 98% | 5mg |
¥1782.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A66830-50mg |
AMG 837 (calciuM hydrate) |
1259389-38-2 | 98% | 50mg |
¥11052.0 | 2023-09-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A873152-5mg |
AMG 837 calcium hydrate |
1259389-38-2 | ≥98%,BR | 5mg |
¥1,805.00 | 2022-09-03 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0020-10 mg |
AMG 837 calcium hydrate |
1259389-38-2 | 10mg |
¥1600.00 | 2022-03-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0020-25 mg |
AMG 837 calcium hydrate |
1259389-38-2 | 25mg |
¥3600.00 | 2022-03-01 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TQ0020-50 mg |
AMG 837 calcium hydrate |
1259389-38-2 | 50mg |
¥6500.00 | 2022-03-01 |
Calcium;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Calcium;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate
Calcium; (3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate; Hydrate
Calcium; (3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate; Hydrate is a highly specialized compound with the CAS number 1259389-38-2. This compound is notable for its unique structure, which combines a calcium salt with a complex organic framework. The molecule features a hex-4-yne group, which introduces interesting electronic and structural properties, making it a subject of interest in various fields of research, including materials science and pharmacology.
The (3S)-configuration of the compound is particularly significant, as it influences the stereochemical properties of the molecule. Stereochemistry plays a crucial role in determining the biological activity and interactions of compounds, especially in drug design. Recent studies have highlighted the potential of such compounds in targeted drug delivery systems, where stereo-specific interactions can enhance therapeutic efficacy while minimizing side effects.
The presence of trifluoromethyl groups within the molecular structure adds another layer of complexity and functionality. Trifluoromethyl groups are known for their electron-withdrawing properties, which can modulate the electronic environment of the molecule. This feature is particularly advantageous in applications requiring high stability or reactivity control. For instance, compounds with trifluoromethyl substituents are being explored in advanced materials for electronic devices due to their ability to enhance dielectric properties.
The methoxy group attached to the phenyl ring further contributes to the compound's versatility. Methoxy groups are commonly associated with increased solubility and bioavailability, making them valuable in pharmaceutical applications. Recent research has focused on how such functional groups can be leveraged to improve drug absorption and distribution within the body.
One of the most intriguing aspects of this compound is its hydrate form, which suggests that it exists in equilibrium with water molecules. This property is significant in both its synthesis and application. Hydration can influence physical properties such as melting point, solubility, and stability, all of which are critical factors in industrial and pharmaceutical settings.
From a synthetic perspective, the preparation of Calcium; (3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate; Hydrate involves a series of precise organic reactions. The synthesis likely begins with the construction of the core aromatic framework, followed by functionalization steps to introduce the hex-4-yne group and other substituents. The stereochemical control during these steps is essential to ensure the correct configuration at the chiral center.
Recent advancements in asymmetric synthesis techniques have made it possible to achieve high enantiomeric excess in such complex molecules. These methods are particularly relevant for producing chiral compounds like this one, where stereochemistry is critical for functionality.
In terms of applications, this compound holds promise in several areas. Its unique structure suggests potential uses in advanced materials science, particularly in the development of novel polymers or nanomaterials. Additionally, its stereochemical properties make it a candidate for use in chiral catalysis or asymmetric synthesis processes.
In pharmacology, compounds with similar structural motifs have shown potential as scaffolds for drug development. The combination of trifluoromethyl groups and aromatic systems often leads to molecules with favorable pharmacokinetic profiles, making them attractive candidates for therapeutic agents.
Moreover, recent studies have explored the use of such compounds in imaging agents for diagnostic purposes. The ability to tune electronic properties through functional groups like methoxy and trifluoromethyl could enable their use as contrast agents or radiopharmaceuticals.
Despite its complexity, Calcium; (3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate; Hydrate remains an area of active research due to its versatile structure and potential applications across multiple disciplines.
1259389-38-2 (Calcium;(3S)-3-[4-[[3-[4-(trifluoromethyl)phenyl]phenyl]methoxy]phenyl]hex-4-ynoate;hydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)